1-(1-Benzylpiperidin-4-yl)-3-phenylimidazolidin-2-one
Cat. No. B8547856
M. Wt: 335.4 g/mol
InChI Key: VGRGYZHTRQHSRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04144344
Procedure details
11.1 g of 1-(1-benzyl-4-piperidinyl)-3-phenyl-2-imidazolidinone are dissolved in 85 ml of methanol, 34 ml of water and 3.2 ml of hydrochloric acid (chemically pure), and, with the addition of 1.2 g of a 5% palladium on charcoal catalyst, hydrogenated at room temperature and under normal pressure. The calculated amount of hydrogen has been taken up after approx. 15 hours. The reaction mixture is filtered to remove the catalyst and concentrated in a water jet vacuum. The crystalline residue is treated with 2N sodium carbonate solution and extracted with chloroform. The combined chloroform extracts are dried over sodium sulphate and concentrated in a water jet vacuum to yield 7.6 g of 1-(4-piperidinyl)-3-phenyl-2-imidazolidinone as a colourless oil which crystallises on standing; melting point 123°-124° C.
Quantity
11.1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([N:8]1[CH2:13][CH2:12][CH:11]([N:14]2[CH2:18][CH2:17][N:16]([C:19]3[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=3)[C:15]2=[O:25])[CH2:10][CH2:9]1)C1C=CC=CC=1.O.Cl.[H][H]>CO.[Pd]>[NH:8]1[CH2:9][CH2:10][CH:11]([N:14]2[CH2:18][CH2:17][N:16]([C:19]3[CH:20]=[CH:21][CH:22]=[CH:23][CH:24]=3)[C:15]2=[O:25])[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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|
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Quantity
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11.1 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CCC(CC1)N1C(N(CC1)C1=CC=CC=C1)=O
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Name
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Quantity
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85 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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34 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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3.2 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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hydrogenated at room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture is filtered
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the catalyst
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in a water jet vacuum
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ADDITION
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Type
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ADDITION
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Details
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The crystalline residue is treated with 2N sodium carbonate solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with chloroform
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined chloroform extracts are dried over sodium sulphate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in a water jet vacuum
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1CCC(CC1)N1C(N(CC1)C1=CC=CC=C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.6 g | |
| YIELD: CALCULATEDPERCENTYIELD | 93.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
